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Compound of Interest

Compound Name: D-(+)-Fucose

Cat. No.: B1680583 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of D-(+)-Fucose, a monosaccharide commonly used in various research applications.

Safety and Hazard Information

According to safety data sheets, D-(+)-Fucose is not classified as a hazardous substance.[1] It

is a white, odorless, solid powder that is soluble in water.[1] While it is not considered

hazardous, it is recommended to avoid dust formation and contact with skin and eyes.[2] In

case of a spill, sweep up the solid material and place it into a suitable container for disposal.[1]

[2]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of D-(+)-Fucose
relevant to its handling and disposal.
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Property Value Reference

Molecular Formula C₆H₁₂O₅

Molecular Weight 164.16 g/mol

Melting Point 144-145 °C

Solubility in Water 100 mg/mL

Appearance White powder [1]

Odor Odorless [1]

Disposal Procedures

As D-(+)-Fucose is a non-hazardous sugar, its disposal is relatively straightforward. However,

it is crucial to adhere to local regulations and institutional policies.

For Uncontaminated D-(+)-Fucose:

Solid Waste: Uncontaminated solid D-(+)-Fucose can generally be disposed of in the regular

trash.[3] It is recommended to securely package the material to prevent spillage.[3]

Aqueous Solutions: Dilute, uncontaminated aqueous solutions of D-(+)-Fucose can typically

be disposed of down the drain with copious amounts of water.[4] Many institutions consider

sugar solutions to be non-hazardous and permissible for drain disposal.[4]

For Contaminated D-(+)-Fucose:

If D-(+)-Fucose is contaminated with a hazardous substance, the disposal method must be

appropriate for the contaminant. The mixture should be treated as hazardous waste, and

disposal should follow your institution's hazardous waste management guidelines. This typically

involves collecting the waste in a properly labeled, sealed container and arranging for pickup

by your institution's environmental health and safety (EHS) department.

Experimental Protocols
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No specific experimental protocols for the disposal of D-(+)-Fucose were cited in the search

results beyond the general guidelines for non-hazardous chemical waste. The primary

procedure is to assess for contamination and then dispose of it as either non-hazardous solid

waste, a drain-disposable aqueous solution, or as hazardous waste if contaminated.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-(+)-
Fucose.
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D-(+)-Fucose Disposal Decision Workflow

It is imperative to always consult your institution's specific safety and disposal guidelines, as

well as local regulations, before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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